Cas no 6338-85-8 (4-(benzenesulfonyl)-1-phenyl-butane-1,3-dione)

4-(benzenesulfonyl)-1-phenyl-butane-1,3-dione structure
6338-85-8 structure
Product Name:4-(benzenesulfonyl)-1-phenyl-butane-1,3-dione
CAS No:6338-85-8
MF:C16H14O4S
MW:302.344963550568
CID:1651113
PubChem ID:237438
Update Time:2025-04-21

4-(benzenesulfonyl)-1-phenyl-butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 4-(benzenesulfonyl)-1-phenyl-butane-1,3-dione
    • 1-phenyl-4-phenylsulfonyl-1,3-butadione
    • Niometacina [Spanish]
    • 5-Methoxy-2-methyl-1-nicotinoyl-indol-3-yl-essigsaeure
    • Niometacine
    • Niometacinum [Latin]
    • (5-methoxy-2-methyl-1-nicotinoyl-indol-3-yl)-acetic acid
    • &lt
    • 1-Phenyl-1,3-dioxo-butyl&gt
    • -phenyl-sulfon
    • Niometacin [INN]
    • Niometacina
    • Niometacin
    • 4-Benzolsulfonyl-1-phenyl-butandion-(1.3)
    • 1-Benzolsulfonyl-4-phenyl-butan-2,4-dion
    • Niometacine [French]
    • (1-Phenyl-1,3-dioxo-butyl)-phenyl-sulfon
    • Niometacine [INN-French]
    • 1-Nicotinoyl-2-methyl-5-methoxy-indolyl-(3)&gt
    • -essigsaeure
    • Niometacinum
    • 1-phenyl-4-phenylsulfonyl-1,3-butadione; Niometacina [Spanish]; 5-Methoxy-2-methyl-1-nicotinoyl-indol-3-yl-essigsaeure; Niometacine; Niometacinum [Latin]; (5-methoxy-2-methyl-1-nicotinoyl-indol-3-yl)-acetic acid; < 1-Phenyl-1,3-dioxo-butyl> -phenyl-sulfon; Niometacin [INN]; Niometacina; Niometacin; 4-Benzolsulfonyl-1-phenyl-butandion-(1.3); 1-Benzolsulfonyl-4-phenyl-butan-2,4-dion; Niometacine [French]; (1-Phenyl-1,3-dioxo-butyl)-
    • 6338-85-8
    • NSC-40934
    • HMS3078J10
    • NSC40934
    • DTXSID50979550
    • SMR001527033
    • 4-(benzenesulfonyl)-1-phenylbutane-1,3-dione
    • MLS002608282
    • CHEMBL1897241
    • Inchi: 1S/C16H14O4S/c17-14(11-16(18)13-7-3-1-4-8-13)12-21(19,20)15-9-5-2-6-10-15/h1-10H,11-12H2
    • InChI Key: GGERDNRGHCSHJP-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(CC(CC(C1C=CC=CC=1)=O)=O)(=O)=O

Computed Properties

  • Exact Mass: 302.06132
  • Monoisotopic Mass: 302.06128010g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 463
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 76.7Ų

Experimental Properties

  • PSA: 68.28
  • LogP: 3.38320
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